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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(III)

Cat. No.: B081101 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and operational

excellence. Sodium hexanitrocobaltate(III), also known as sodium cobaltinitrite, is a

compound that requires careful handling due to its hazardous properties. This guide provides

essential, step-by-step information for its safe disposal, ensuring the protection of laboratory

personnel and the environment.

Immediate Safety and Handling Considerations
Sodium hexanitrocobaltate(III) is a potent oxidizing agent and is suspected of causing

cancer. It may also cause allergic skin or respiratory reactions.[1][2][3] Therefore, strict

adherence to safety protocols during handling and prior to disposal is paramount. Always

consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear suitable gloves and protective clothing to prevent skin exposure.

Respiratory Protection: Use a respirator if dust is generated. All handling of the solid material

should ideally be done in a fume hood.[4]

In case of spills:
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Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material, avoiding dust generation.[4]

Place the spilled material into a suitable, labeled container for disposal.[4]

Do not use combustible materials like paper towels for cleanup.[4]

Ventilate the area and wash the spill site after material pickup is complete.[2]

Hazard Profile and Regulatory Information
Quantitative data regarding the hazards and transport of sodium hexanitrocobaltate(III) are

summarized below. This information is crucial for correct labeling and compliance with transport

regulations.

Hazard Classification Description Source(s)

GHS Pictograms

GHS03 (Oxidizer), GHS07

(Exclamation Mark), GHS08

(Health Hazard)

[5]

Hazard Statements

H272 (May intensify fire;

oxidizer), H317 (May cause an

allergic skin reaction), H351

(Suspected of causing cancer)

[1][6]

UN Number 1479 [4]

Proper Shipping Name

OXIDIZING SOLID, N.O.S.

(Sodium

hexanitrocobaltate(III))

[3][4]

Transport Hazard Class 5.1 (Oxidizing substances) [4]

Packing Group II [3]
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Primary Disposal Procedure: Professional Waste
Management
Due to its hazardous nature, including its properties as a strong oxidizer and a suspected

carcinogen, on-site chemical treatment or neutralization of sodium hexanitrocobaltate(III) is
not recommended without a validated and peer-reviewed protocol. The compound can react

violently with reducing agents and acids, potentially leading to uncontrolled reactions and the

release of toxic gases, such as nitrogen oxides and cobalt oxides.

The safest and most compliant method for the disposal of sodium hexanitrocobaltate(III) is
through a licensed and certified hazardous waste disposal company.

Step-by-Step Guide for Waste Preparation
Step 1: Waste Collection and Segregation

Collect waste sodium hexanitrocobaltate(III), including residues and contaminated

materials, in a dedicated, clearly labeled waste container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is a suitable option.

Do not mix sodium hexanitrocobaltate(III) waste with other chemical waste streams,

especially combustible materials, organic solvents, or reducing agents.[6]

Step 2: Labeling

Label the waste container clearly with the words "Hazardous Waste."

Identify the contents as "Sodium Hexanitrocobaltate(III) Waste."

List any other components of the waste mixture.

Ensure the appropriate hazard pictograms (oxidizer, health hazard) are visible on the label.

Step 3: Storage
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Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Store in a designated satellite accumulation area for hazardous waste, following your

institution's specific guidelines.

Do not store near heat sources, sparks, or open flames.[2]

Step 4: Arrange for Pickup

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide them with accurate information about the waste contents and quantity.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sodium hexanitrocobaltate(III).
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Caption: Disposal Decision Workflow for Sodium Hexanitrocobaltate(III).
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

sodium hexanitrocobaltate(III), fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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